2-{[1-(3,4-dihydro-2H-1-benzopyran-2-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine

• IUPAC Name: 3,4-dihydro-2H-chromen-2-yl-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H26N2O3/c1-16-5-4-12-23-21(16)26-15-17-10-13-24(14-11-17)22(25)20-9-8-18-6-2-3-7-19(18)27-20/h2-7,12,17,20H,8-11,13-15H2,1H3
• InChI Key: LJQBERZZGYALTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)C(=O)C3CCC4=CC=CC=C4O3
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

The compound “2-{[1-(3,4-dihydro-2H-1-benzopyran-2-carbonyl)piperidin-4-yl]methoxy}-3-methylpyridine” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a benzopyran ring, which is a fused ring structure containing a benzene ring and a pyran ring. The molecule also contains a piperidine ring, which is a six-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It contains several cyclic structures, including a benzopyran and a piperidine ring, which are likely to contribute to its three-dimensional shape.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present in the molecule. For instance, the carbonyl group could be involved in nucleophilic addition reactions, and the pyridine ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups like the carbonyl group could enhance its solubility in polar solvents.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug molecule, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety measures. Without specific information, it’s difficult to comment on the exact safety and hazards associated with this compound.

Future Directions

Future research on this compound could involve exploring its potential applications, for instance, in drug discovery or material science. Studies could also be conducted to investigate its physical and chemical properties in more detail.